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Introduction
Disoxaril (WIN 51711) stands as a seminal compound in the study of antiviral agents that

target the viral capsid. As a member of the "WIN" series of compounds developed by Sterling-

Winthrop, its discovery and mechanism of action have significantly advanced our

understanding of picornavirus replication and have provided a valuable model for the

development of subsequent capsid-binding inhibitors. This technical guide provides an in-depth

analysis of Disoxaril, focusing on its mechanism of action, quantitative antiviral activity, the

development of viral resistance, and the experimental protocols used in its characterization.

Mechanism of Action: Stabilizing the Capsid to
Inhibit Uncoating
Disoxaril exerts its antiviral effect by directly binding to the viral capsid, a protein shell that

encloses the viral genome. Specifically, it targets a hydrophobic pocket located within the VP1

capsid protein of picornaviruses, such as polioviruses and rhinoviruses.[1][2] This binding event

stabilizes the entire virion structure. The increased rigidity of the capsid prevents the

conformational changes that are necessary for the virus to uncoat and release its genetic

material into the host cell's cytoplasm.[1][3] While Disoxaril effectively halts viral replication by

inhibiting uncoating, it does not prevent the initial stages of infection, such as the virus entering

the host cell through receptor-mediated endocytosis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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